Cas no 887587-87-3 (Phenol,3-methyl-4-[(2-methylpropyl)amino]-)

Phenol,3-methyl-4-[(2-methylpropyl)amino]- structure
887587-87-3 structure
Product Name:Phenol,3-methyl-4-[(2-methylpropyl)amino]-
CAS No:887587-87-3
MF:C11H17NO
MW:179.258783102036
CID:713481
PubChem ID:53404131
Update Time:2025-04-19

Phenol,3-methyl-4-[(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-methyl-4-[(2-methylpropyl)amino]-
    • 3-methyl-4-(2-methylpropylamino)phenol
    • 3-methyl-4-[(2-methylpropyl)amino]Phenol
    • 4-(2-METHYL-PROPYLAMINO)-3-METHYL-PHENOL
    • AKOS006286900
    • SCHEMBL5942971
    • FT-0750209
    • DTXSID90695328
    • 887587-87-3
    • MDL: MFCD07786973
    • Inchi: 1S/C11H17NO/c1-8(2)7-12-11-5-4-10(13)6-9(11)3/h4-6,8,12-13H,7H2,1-3H3
    • InChI Key: FMYRFJMKUUFDQC-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C)C=1)NCC(C)C

Computed Properties

  • Exact Mass: 179.131
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.3Ų
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